Cas no 941999-48-0 (N-(4-methyl-2-nitrophenyl)-N'-(pyridin-2-yl)methylethanediamide)

N-(4-methyl-2-nitrophenyl)-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties
Names and Identifiers
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- N1-(4-methyl-2-nitrophenyl)-N2-(pyridin-2-ylmethyl)oxalamide
- VU0504139-1
- N'-(4-methyl-2-nitrophenyl)-N-(pyridin-2-ylmethyl)oxamide
- N-(4-methyl-2-nitrophenyl)-N'-(pyridin-2-yl)methylethanediamide
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- Inchi: 1S/C15H14N4O4/c1-10-5-6-12(13(8-10)19(22)23)18-15(21)14(20)17-9-11-4-2-3-7-16-11/h2-8H,9H2,1H3,(H,17,20)(H,18,21)
- InChI Key: CLCWZTKGWXDWNM-UHFFFAOYSA-N
- SMILES: O=C(C(NCC1C=CC=CN=1)=O)NC1C=CC(C)=CC=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 451
- XLogP3: 2
- Topological Polar Surface Area: 117
N-(4-methyl-2-nitrophenyl)-N'-(pyridin-2-yl)methylethanediamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2879-7340-5μmol |
N-(4-methyl-2-nitrophenyl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
941999-48-0 | 90%+ | 5μl |
$63.0 | 2023-05-01 | |
Life Chemicals | F2879-7340-40mg |
N-(4-methyl-2-nitrophenyl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
941999-48-0 | 90%+ | 40mg |
$140.0 | 2023-05-01 | |
Life Chemicals | F2879-7340-75mg |
N-(4-methyl-2-nitrophenyl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
941999-48-0 | 90%+ | 75mg |
$208.0 | 2023-05-01 | |
Life Chemicals | F2879-7340-20μmol |
N-(4-methyl-2-nitrophenyl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
941999-48-0 | 90%+ | 20μl |
$79.0 | 2023-05-01 | |
Life Chemicals | F2879-7340-30mg |
N-(4-methyl-2-nitrophenyl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
941999-48-0 | 90%+ | 30mg |
$119.0 | 2023-05-01 | |
Life Chemicals | F2879-7340-2μmol |
N-(4-methyl-2-nitrophenyl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
941999-48-0 | 90%+ | 2μl |
$57.0 | 2023-05-01 | |
Life Chemicals | F2879-7340-2mg |
N-(4-methyl-2-nitrophenyl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
941999-48-0 | 90%+ | 2mg |
$59.0 | 2023-05-01 | |
Life Chemicals | F2879-7340-100mg |
N-(4-methyl-2-nitrophenyl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
941999-48-0 | 90%+ | 100mg |
$248.0 | 2023-05-01 | |
Life Chemicals | F2879-7340-10μmol |
N-(4-methyl-2-nitrophenyl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
941999-48-0 | 90%+ | 10μl |
$69.0 | 2023-05-01 | |
Life Chemicals | F2879-7340-5mg |
N-(4-methyl-2-nitrophenyl)-N'-[(pyridin-2-yl)methyl]ethanediamide |
941999-48-0 | 90%+ | 5mg |
$69.0 | 2023-05-01 |
N-(4-methyl-2-nitrophenyl)-N'-(pyridin-2-yl)methylethanediamide Related Literature
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
Additional information on N-(4-methyl-2-nitrophenyl)-N'-(pyridin-2-yl)methylethanediamide
Comprehensive Overview of N-(4-methyl-2-nitrophenyl)-N'-(pyridin-2-yl)methylethanediamide (CAS No. 941999-48-0)
N-(4-methyl-2-nitrophenyl)-N'-(pyridin-2-yl)methylethanediamide, with the CAS number 941999-48-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and as a building block for advanced materials. The presence of both nitrophenyl and pyridyl groups in its structure makes it a versatile intermediate in synthetic chemistry.
In recent years, the demand for N-(4-methyl-2-nitrophenyl)-N'-(pyridin-2-yl)methylethanediamide has increased due to its relevance in pharmaceutical research. Researchers are particularly interested in its potential as a kinase inhibitor or as a precursor for anticancer agents. The compound's ability to interact with biological targets has made it a subject of numerous studies, especially in the context of targeted therapy and precision medicine. These areas are currently among the most searched topics in AI-driven drug discovery platforms.
The synthesis of CAS 941999-48-0 involves multi-step organic reactions, often starting from readily available precursors like 4-methyl-2-nitroaniline and 2-pyridinecarboxaldehyde. The process typically includes condensation and amide coupling reactions, which are well-documented in the literature. The compound's purity and yield are critical factors, especially for high-throughput screening in drug discovery. This aligns with the growing trend of automated synthesis and machine learning-assisted optimization in chemical research.
From a material science perspective, N-(4-methyl-2-nitrophenyl)-N'-(pyridin-2-yl)methylethanediamide has shown promise in the development of organic semiconductors and photovoltaic materials. Its conjugated system and electron-withdrawing nitro group make it a candidate for optoelectronic applications. This is particularly relevant given the surge in interest for sustainable energy solutions and green chemistry, which are frequently searched topics in academic and industrial circles.
The compound's physicochemical properties, such as solubility, melting point, and stability, are well-documented, making it a reliable choice for researchers. Its molecular weight and logP value are often cited in QSAR studies, which are essential for predicting biological activity. These metrics are highly sought after in computational chemistry and molecular modeling, areas that have seen exponential growth due to advancements in AI and quantum computing.
In conclusion, N-(4-methyl-2-nitrophenyl)-N'-(pyridin-2-yl)methylethanediamide (CAS 941999-48-0) is a compound of significant scientific and industrial interest. Its applications span drug discovery, material science, and optoelectronics, making it a versatile tool for researchers. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research and innovation.
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